Cas no 189331-46-2 (Methyl 3-ethylthiophene-2-carboxylate)

• Product Name: Methyl 3-ethylthiophene-2-carboxylate
• CAS No: 189331-46-2
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 1382948
• PubChem ID: 18735164
• Update Time: 2025-04-20

Methyl 3-ethylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-ethylthiophene-2-carboxylate
• AmbkkkkK524
• SureCN8630249
• CTK4E0105
• AG-E-38240
• KB-83377
• SCHEMBL8630249
• 3-ethyl-2-thiophenecarboxylic acid methyl ester
• DB-065686
• 189331-46-2
• DTXSID60595886
• AKOS010648495
• IWTHVCISEKEOIS-UHFFFAOYSA-N
• METHYL3-ETHYLTHIOPHENE-2-CARBOXYLATE

• Inchi： 1S/C8H10O2S/c1-3-6-4-5-11-7(6)8(9)10-2/h4-5H,3H2,1-2H3
• InChI Key： IWTHVCISEKEOIS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CC

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų